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Compound of Interest

Compound Name: Aluminum Chlorohydrate
CAS No.: 12359-72-7
Cat. No.: B16327718
Get Quote
. J

Essential Safety Protocols for Handling
Aluminum Chlorohydrate

For laboratory professionals, including researchers and scientists, adherence to strict safety
protocols is paramount when handling chemical compounds like Aluminum Chlorohydrate.
This guide provides comprehensive, procedural information for its safe use, storage, and
disposal, ensuring a secure laboratory environment.

Aluminum Chlorohydrate, while common in consumer products, requires careful handling in a
laboratory setting due to its potential to cause skin, eye, and respiratory irritation.[1][2] The
powdered form may also pose a combustible dust hazard.[3]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required to
minimize exposure and ensure safety when handling Aluminum Chlorohydrate.
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Protection Type

Recommended Equipment

Details

Eye Protection

Safety glasses with side
shields or Chemical splash

goggles / Face shield

Must be worn at all times to
protect against splashes and
dust.[1][2][4]

Hand Protection

Neoprene or rubber chemical-

resistant gloves

Impervious gloves should be

worn to prevent skin contact.

[1]5]

Skin Protection

Lab coat, overalls, or chemical-

resistant apron

Wear protective clothing to
prevent skin contact. For larger
operations, acid-resistant
trousers, jackets, and boots

may be necessary.[1][4][5]

Respiratory Protection

NIOSH/MSHA-approved

respirator

Recommended when
ventilation is inadequate or
when dust, mists, or vapors
may be generated.[6] A
positive pressure self-
contained breathing apparatus
may be required for large spills

or fires.[1]

Operational Plan for Safe Handling

A systematic approach is crucial for handling Aluminum Chlorohydrate safely. This step-by-

step plan outlines the procedures from preparation to post-handling cleanup.

1. Pre-Handling Preparations:

e Ventilation: Ensure work is conducted in a well-ventilated area.[1][7] A local exhaust or fume

hood is recommended, especially when handling the powder form to control dust.[4][8]

o Emergency Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational.[1][5][8]
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Review Safety Data Sheet (SDS): Always review the SDS for the specific Aluminum
Chlorohydrate product before use.

PPE Inspection: Inspect all PPE for integrity (e.g., no cracks, holes, or degradation) before
donning.

. Handling Procedure:
Don PPE: Put on all required PPE as specified in the table above.

Container Handling: Handle and open containers with care to prevent spills or dust
generation.[3]

Weighing and Transfer: If working with the powdered form, weigh it in an area with controlled
airflow to minimize dust. Use non-sparking tools.[7] For solutions, pour carefully to avoid
splashing. Spills of the solution are known to be very slippery.[1]

General Practices: Avoid contact with skin, eyes, and clothing.[5][9] Do not eat, drink, or
smoke in the work area.[1][9] Wash hands thoroughly after handling.[1][2]

. Post-Handling and Storage:

Decontamination: Remove contaminated clothing promptly and wash it before reuse.[1][2] If
decontamination of leather goods like shoes is not possible, they should be discarded.[1]

Storage: Store containers in a cool, dry, and well-ventilated place, away from direct sunlight
and incompatible materials.[5][8][9] Keep containers tightly closed.[3][5] The product can be
corrosive to some metals, so do not store it in unlined metal containers.[2][7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection: Collect waste Aluminum Chlorohydrate and contaminated materials
(e.q., gloves, absorbent pads) in suitable, closed, and clearly labeled containers.[7]

o Spill Cleanup:
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o Small Spills: Wear appropriate PPE. Neutralize with soda ash or another suitable alkali to
a pH between 6 and 9.[1][5] Scoop or absorb the material with an inert substance (e.g.,
sand, earth) and place it in a container for disposal.[1][5]

o Large Spills: Isolate the area and prevent entry into waterways and sewers.[1] Contain the
spill by diking with soil or other inert material.[1] Recover as much product as possible
before proceeding with neutralization and absorption.

» Final Disposal: Dispose of all waste in accordance with local, regional, and national
environmental regulations.[1][2] Do not discharge large volumes into sewers or
watercourses.[1][7] Empty containers may retain product residue and should be handled
accordingly.[2]

Safe Handling Workflow

The following diagram illustrates the key procedural steps and decision points for the safe
handling of Aluminum Chlorohydrate.
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Caption: Workflow for Safe Handling of Aluminum Chlorohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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